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Abstract

Disperse Blue 60, identified by CAS number 12217-80-0, is an anthraquinone-based dye
recognized for its brilliant turquoise blue shade.[1] Primarily utilized in the textile industry for
dyeing polyester and other synthetic fibers, its chemical properties and potential biological
interactions merit a closer examination for broader research and development applications.[2]
[3] This technical guide provides a comprehensive overview of Disperse Blue 60,
consolidating its physicochemical properties, synthesis methodologies, toxicological profile,
and environmental considerations. While direct evidence of its involvement in specific biological
signaling pathways is not extensively documented in publicly available literature, this paper
aims to provide a foundational repository of technical data to support future research, including
potential applications in drug development.

Chemical and Physical Properties

Disperse Blue 60 is a blue-black powder with a distinct chemical structure that dictates its
physical and spectral properties.[4][5] It is characterized by its low water solubility, a common
feature of disperse dyes, but demonstrates solubility in organic solvents such as acetone,
dimethylformamide, and pyridine.[4][5]
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Property Value Reference
CAS Number 12217-80-0 [LI[4105181071I8]
Molecular Formula C20H17N305 [4107118]
Molecular Weight 379.37 g/mol [61[81[9]
4,11-diamino-2-(3-
IUPAC Name methoxypropyl)naphtho[2,3- [6]
flisoindole-1,3,5,10-tetrone
C.l. Disperse Blue 60,
Synonyms ) ) [7119]
Disperse Turquoise Blue GL
Appearance Blue uniform powder/granule [1][5]
Melting Point 194 °C [10]
Boiling Point 677.5+£55.0 °C (Predicted) [4]
Flash Point 363.5°C 41071
Density 1.495+0.06 g/cm3 (Predicted) [4]
Water Solubility 2.5 pug/L at 20 °C [4][10]
Vapor Pressure 3.26E-18 mmHg at 25°C [7]
Maximum Absorption
670 nm [11]

Wavelength (Amax)

Synthesis Methodology

The synthesis of Disperse Blue 60 is a multi-step process commencing with 1,4-

diaminoanthraquinone. The general pathway involves sulfonation, cyanidation, hydrolysis, and

a final condensation step.

Experimental Protocol: Synthesis of Disperse Blue 60

The following protocol is a generalized representation based on available literature.[6][8][12]

[13][14]
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Step 1: Synthesis of 1,4-diamino-2,3-dicyanoanthraquinone

» Sulfonation: 1,4-diaminoanthraquinone is sulfonated using chlorsulfonic acid in an
orthodichlorobenzene medium at a temperature of 80-100°C.

» Cyanation: The sulfonated intermediate is then reacted in a sodium cyanide solution to
introduce the cyano groups.

Step 2: Formation of 1,4-diaminoanthraquinone-2,3-dicarboximide

o Oxidation and Hydrolysis: The 1,4-diamino-2,3-dicyanoanthraquinone undergoes oxidation
and hydrolysis in concentrated sulfuric acid at temperatures between 60°C and 90°C. This
step leads to the formation of the dicarboximide intermediate.

Step 3: Condensation to form Disperse Blue 60

o Condensation: The 1,4-diaminoanthraquinone-2,3-dicarboximide intermediate is condensed
with y-methoxypropylamine.[6] This reaction is typically carried out in a solvent such as water
or ethanol.[11][13]

 Purification: The final product is obtained through filtration, washing, and drying.

Intermediate Formation
lorsulfonic Acid, (ﬁ (ﬁ Conc. H2504, (% y-methoxypropylamine,
'Lsu‘m"a‘ed Sodium Cyanide (1 4 Diamino-2, Oxidation & Hydrolysis_y, (1 4, 3 J c

Click to download full resolution via product page

Caption: Synthesis workflow for Disperse Blue 60.

Toxicological and Ecotoxicological Profile

The safety profile of Disperse Blue 60 has been evaluated, primarily in the context of its
industrial application as a textile dye.
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Human Health Hazards

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Disperse Blue 60 is classified as harmful if swallowed.[15][16] It is also considered an
irritant.[16]

Hazard Statement Code Classification

Harmful if swallowed H302 Acute toxicity, oral

Hazardous to the aquatic

Very toxic to aquatic life H400 i

environment, acute hazard
Very toxic to aquatic life with HA10 Hazardous to the aquatic
long lasting effects environment, long-term hazard

Data aggregated from multiple ECHA C&L Inventory notifications.[16]

Ecotoxicity

Disperse Blue 60 exhibits toxicity to aquatic organisms. Its low water solubility suggests a
potential for adsorption to sediments and bioconcentration.[6]

Organism Endpoint Value Exposure Time Reference
Danio rerio

i LC50 > 1000 ppm 96 h [10]
(Zebra fish)
Daphnia magna

EC50 > 22 mg/L 48 h [10]

(Water flea)
Desmodesmus
subspicatus EC50 2 mg/L 96 h [6][10]
(Green algae)
Activated sludge IC50 > 320 mg/L 3h [10]

Environmental Fate and Degradation
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The release of Disperse Blue 60 into the environment, mainly through textile industry
wastewater, is a significant concern due to its potential for water contamination.[6] Research
into its degradation has explored both biological and chemical methods.

Biodegradation

Biological treatment using microorganisms has shown promise for the decolorization and
degradation of disperse dyes. While specific studies on the complete biodegradation pathway
of Disperse Blue 60 are limited, research on similar anthraquinone and azo dyes provides
insights. For instance, studies on Disperse Blue 79 have shown that bacteria such as Bacillus
fusiformis can achieve degradation through the enzymatic cleavage of the dye's chromophoric
group.[6][17]

Advanced Oxidation Processes (AOPS)

Chemical oxidation methods like Fenton and photo-Fenton processes have demonstrated
effectiveness in degrading disperse dyes. These processes generate highly reactive hydroxyl
radicals (*OH) that can break down the complex dye molecule. For a similar dye, Disperse Blue
79, a Fenton process resulted in 85% color removal and 75% Chemical Oxygen Demand
(COD) removal under optimized conditions.[6]

Disperse Blue 60 in Wastewater
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Caption: General degradation pathways for Disperse Blue 60.

Applications and Relevance to Drug Development
Industrial Applications

The primary application of Disperse Blue 60 is in the dyeing and printing of polyester and its
blended fabrics.[3][5] It is valued for its brilliant turquoise shade, good light fastness, and
sublimation fastness, making it suitable for sportswear and automotive textiles.[1] It is also
used in plastic coloration and transfer printing inks.[1]

Considerations for Drug Development

While Disperse Blue 60 is not currently used in pharmaceuticals, its anthraquinone core
structure is of interest in drug discovery. Anthraquinone derivatives are known to exhibit a
range of biological activities, including anticancer, antimicrobial, and anti-inflammatory
properties. The chemical scaffold of Disperse Blue 60 could serve as a starting point for the
design and synthesis of novel therapeutic agents. However, its toxicological profile, particularly
its classification as harmful if swallowed and its ecotoxicity, would need to be carefully
considered and addressed through structural modifications in any drug development program.
Further research is required to elucidate any specific interactions with biological targets and
signaling pathways.

Conclusion

Disperse Blue 60 is a well-characterized anthraquinone dye with significant industrial
applications. This guide has summarized its key technical data, including its physicochemical
properties, synthesis, and toxicological profile. While its biological activity and potential as a
pharmaceutical lead are yet to be explored in depth, the information presented here provides a
solid foundation for researchers and scientists who may wish to investigate this compound and
its derivatives for novel applications beyond the textile industry. The provided experimental
outlines and workflow diagrams offer a starting point for such endeavors. Further investigation
into its mechanism of action and potential biological targets is warranted to fully assess its
prospects in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15554470#disperse-blue-60-cas-number-12217-80-
0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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